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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485

Essential Safety and Handling Guide for Prenyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Prenyl acetate. Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Quantitative Data

Prenyl acetate is a flammable liquid that can be harmful if ingested and poses a risk to aquatic
environments.[1][2] It is essential to be fully aware of its properties to handle it safely.

Physical and Chemical Properties
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Property Value

CAS Number 1191-16-8[1][3]

Chemical Formula C7H1202[3]

Appearance Colorless to pale yellow liquid[3]

Flash Point 49 °C (120.2 °F) - closed cup[4]

Vapor Pressure 3.99 mm Hg at 25 °C[5]

Solubility Insoluble in water; soluble in alcohol[4]
Auto-ignition Temperature >300 °CJ[1]

Toxicological Data

Test Species Route Value

approx. 3,000
mg/kg[1][2][5]

LD50 Rat Oral

LD50 Rabbit Dermal > 5,000 mg/kg[2][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Prenyl acetate to minimize exposure and
ensure personal safety.

e Hand Protection: Chemical-resistant gloves (e.g., Nitrile rubber) are required. Always inspect
gloves for integrity before use.[1][5]

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
[1][5][6] A face shield may be necessary when handling larger quantities or when there is a
splash hazard.

» Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron should be
worn.[1] Closed-toe shoes are mandatory.
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Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or for large
spills, a respirator with an appropriate organic vapor cartridge is necessary.[1][5]

Experimental Protocols: Safe Handling and Storage

Handling Procedures:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Confirm that all containers are properly labeled.

Ventilation: Always handle Prenyl acetate in a chemical fume hood or a well-ventilated
laboratory.[1][7]

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ground and bond all containers and receiving equipment during transfer.[5][8]

Ignition Sources: Keep Prenyl acetate away from all sources of ignition, including heat,
sparks, open flames, and hot surfaces.[1][5][8] Use only non-sparking tools.[1][8]

Dispensing: When transferring, pour slowly and carefully to avoid splashing. Use a funnel
where appropriate.

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling.[1]

Storage Procedures:

Container: Store in a tightly closed, original container.[1][5][8]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and strong acids.[1][3][8]

Fire Safety: Store in a designated flammable liquids storage cabinet.

Spill, First Aid, and Fire Response

Accidental Release Measures:
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Immediate Action: Evacuate all non-essential personnel from the spill area. Eliminate all
ignition sources.[5]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as sand, vermiculite, or commercial sorbents.[1][5] For large spills, dike the area to prevent
spreading.[1][5]

Cleanup: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.[1] Do not return spilled material to the original container.[5]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.

First Aid Measures:

If on Skin or Hair: Immediately remove all contaminated clothing. Rinse the affected area
with plenty of water.[1][8]

If Swallowed: Call a poison control center or doctor immediately for treatment advice.[1][8]
Do not induce vomiting.[8]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry
chemical powder, or water spray.[1][8]

o Unsuitable Extinguishing Media: Do not use a direct stream of water as it may spread the
fire.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]
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Disposal Plan
Prenyl acetate and its containers must be disposed of as hazardous waste.
o Waste Collection: Collect all waste Prenyl acetate and contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed hazardous waste
container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Flammable
Liquid," and the full chemical name "Prenyl acetate."”

o Storage: Store the waste container in a designated hazardous waste accumulation area,
away from ignition sources and incompatible materials.

o Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose
of the waste in accordance with all local, state, and federal regulations.[1][5][8] Do not
dispose of it down the drain or in the regular trash.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Prenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Prenyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b049485?utm_src=pdf-custom-synthesis
https://download.basf.com/p1/000000000030456214_SDS_GEN_00/en_UN/Prenylacetat_30456214_SDS_GEN_00_en_2-0.pdf
https://finefrag.com/wp-content/uploads/2020/06/PRENYL-ACETATE-MSDS.pdf
https://www.chemicalbull.com/images/product/MSDS-1758601837.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w420201
https://www.vigon.com/product/prenyl-acetate-methyl-3-2-butenyl-acetate/?doc=MSDS/501014_vigon_sds_us_english.pdf&namee=PrenylAcetateMethyl32ButenylAcetateSDS
https://www.chemicalbull.com/products/prenyl-acetate
https://download.basf.com/p1/000000000030456214_SDS_GEN_SG/en_SG/Prenylacetat_30456214_SDS_GEN_SG_en_6-0.pdf
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=17537
https://www.benchchem.com/product/b049485#personal-protective-equipment-for-handling-prenyl-acetate
https://www.benchchem.com/product/b049485#personal-protective-equipment-for-handling-prenyl-acetate
https://www.benchchem.com/product/b049485#personal-protective-equipment-for-handling-prenyl-acetate
https://www.benchchem.com/product/b049485#personal-protective-equipment-for-handling-prenyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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